Cas no 73941-30-7 (O-(3-Phenylpropyl)hydroxylamine hydrochloride)

• Product Name: O-(3-Phenylpropyl)hydroxylamine hydrochloride
• CAS No: 73941-30-7
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• MDL: MFCD01722013
• CID: 574131
• PubChem ID: 3057075
• Update Time: 2025-06-08

O-(3-Phenylpropyl)hydroxylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• O-(3-Phenylpropyl)hydroxylamine hydrochloride
• O-(3-Phenyl-propyl)-hydroxylamine
• Hydroxylamine,O-(3-phenylpropyl)-,hydrochloride
• Hydroxylamine, O-(3-phenylpropyl)-, hydrochloride
• SY281834
• DTXSID50224633
• 73941-30-7
• SCHEMBL1715614
• O-(3-phenylpropyl)hydroxylamine;hydrochloride
• MFCD01722013

• MDL： MFCD01722013
• Inchi： 1S/C9H13NO.ClH/c10-11-8-4-7-9-5-2-1-3-6-9;/h1-3,5-6H,4,7-8,10H2;1H
• InChI Key： FGFZOPSQLFBVLQ-UHFFFAOYSA-N
• SMILES： Cl.O(CCCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 187.07600
• Monoisotopic Mass: 187.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 89.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Boiling Point: 278.1°C at 760 mmHg
• Flash Point: 133.7°C
• PSA: 35.25000
• LogP: 3.01180

Additional information on O-(3-Phenylpropyl)hydroxylamine hydrochloride

O-(3-Phenylpropyl)hydroxylamine Hydrochloride: A Comprehensive Overview

O-(3-Phenylpropyl)hydroxylamine hydrochloride (CAS No. 73941-30-7) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and biological research. This compound is a hydrochloride salt of an hydroxylamine derivative, characterized by its unique structure and chemical properties. The compound's molecular formula is C₉H₁₃NO₂·HCl, and it has a molecular weight of 199.66 g/mol.

The structure of O-(3-Phenylpropyl)hydroxylamine hydrochloride consists of a phenyl group attached to a propyl chain, which is further linked to a hydroxylamine moiety. The presence of the hydroxylamine group imparts unique reactivity and functional properties to the molecule, making it valuable in synthetic chemistry and drug development. The hydrochloride salt form enhances its solubility in water and other polar solvents, facilitating its use in various applications.

In the pharmaceutical industry, O-(3-Phenylpropyl)hydroxylamine hydrochloride has been explored for its potential as an intermediate in the synthesis of drugs with diverse therapeutic effects. Recent studies have highlighted its role in the development of novel compounds targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate specific neurotransmitter systems makes it a promising candidate for further research and development.

Beyond its pharmaceutical applications, O-(3-Phenylpropyl)hydroxylamine hydrochloride is also utilized in chemical synthesis as a building block for more complex molecules. Its reactivity with various functional groups allows chemists to create a wide range of derivatives with tailored properties. For instance, the compound can be used in the synthesis of amino acids, peptides, and other bioactive molecules, contributing to advancements in synthetic biology and materials science.

In biological research, O-(3-Phenylpropyl)hydroxylamine hydrochloride has been employed as a tool compound to study the mechanisms of cellular processes. Its ability to interact with specific proteins and enzymes provides insights into the regulation of signaling pathways and metabolic processes. Recent studies have demonstrated its utility in investigating the role of oxidative stress in cellular aging and disease progression.

The safety profile of O-(3-Phenylpropyl)hydroxylamine hydrochloride is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to ensure safe storage and handling. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, O-(3-Phenylpropyl)hydroxylamine hydrochloride (CAS No. 73941-30-7) is a multifaceted compound with significant potential in pharmaceuticals, chemical synthesis, and biological research. Its unique structure and chemical properties make it a valuable tool for scientists and researchers across multiple disciplines. As ongoing research continues to uncover new applications and insights, the importance of this compound is likely to grow further in the coming years.